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Introduction
Calcium hydroxide, traditionally known as slaked lime, is an inorganic compound with the

chemical formula Ca(OH)₂. It presents as a white, odorless powder or colorless crystals.[1] This

versatile compound has been utilized for millennia, from ancient construction to modern

industrial and biomedical applications. In the pharmaceutical and drug development sectors,

calcium hydroxide is valued for its alkaline properties, biocompatibility, and its role in

promoting mineralization.[2][3] It is notably used as an antacid, in dental applications for pulp

capping and root canal treatments, and is being explored in nanoparticle form for drug delivery

systems.[4][5]

This technical guide provides a comprehensive overview of the core physicochemical

properties of calcium hydroxide, detailed experimental protocols for their determination, and

insights into its mechanisms of action at a cellular level, particularly relevant to researchers in

drug development and material science.

Core Physicochemical Properties
The fundamental properties of calcium hydroxide are summarized below. These quantitative

data are essential for understanding its behavior in various scientific and pharmaceutical
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applications.

General and Physical Properties
Property Value Reference

Chemical Formula Ca(OH)₂

Molar Mass 74.093 g/mol

Appearance
White, odorless powder or

colorless crystals

Density 2.211 g/cm³

Melting Point
Decomposes at 580 °C (853

K)

Solubility and Dissociation
Calcium hydroxide is sparingly soluble in water and exhibits retrograde solubility, meaning its

solubility decreases as the temperature increases. This is an exothermic process, and

according to Le Chatelier's principle, lower temperatures favor dissolution.

Property Value Temperature (°C) Reference

Solubility in Water 1.89 g/L 0

1.73 g/L 20

0.66 g/L 100

Solubility Product

(Ksp)
5.5 x 10⁻⁶ 25

pKa₁ 11.57 25

pKa₂ 12.63 25

pH of Saturated

Solution
~12.4 25
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Crystal Structure
Calcium hydroxide possesses a hexagonal crystal structure, belonging to the P-3m1 space

group. This structure is identical to that of brucite (Mg(OH)₂).

Property Value Reference

Crystal System Hexagonal

Space Group P-3m1

Experimental Protocols
Detailed methodologies for determining key physicochemical properties of calcium hydroxide
are outlined below.

Determination of Solubility and Solubility Product (Ksp)
by Titration
This protocol determines the molar solubility and Ksp of calcium hydroxide by titrating a

saturated solution with a standardized hydrochloric acid solution.

Workflow for Ksp Determination by Titration
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Workflow for Ksp Determination by Titration

Solution Preparation

Titration

Calculation

Prepare saturated Ca(OH)₂ solution

Filter to remove undissolved solid

Measure a precise volume of the filtrate

Add indicator (e.g., bromocresol purple)

Titrate with standardized HCl until endpoint

Record volume of HCl used

Calculate [OH⁻] from HCl volume and concentration

Determine [Ca²⁺] from stoichiometry

Calculate Ksp = [Ca²⁺][OH⁻]²

Click to download full resolution via product page

Caption: Workflow for determining the Ksp of calcium hydroxide via titration.
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Methodology:

Preparation of Saturated Solution: Add an excess of calcium hydroxide powder to

deionized water in a flask. Stopper and stir the suspension to ensure saturation. Allow the

undissolved solid to settle.

Filtration: Filter the supernatant through a gravity filter to obtain a clear, saturated solution of

Ca(OH)₂. This step is crucial to remove any solid particles.

Titration Setup: Accurately pipette a known volume (e.g., 25.00 mL) of the clear filtrate into

an Erlenmeyer flask. Add a few drops of a suitable indicator.

Titration: Titrate the Ca(OH)₂ solution with a standardized solution of hydrochloric acid (e.g.,

0.05 M HCl) until the endpoint is reached, indicated by a color change. Record the volume of

HCl added.

Calculations:

Calculate the moles of HCl used.

From the stoichiometry of the neutralization reaction (Ca(OH)₂ + 2HCl → CaCl₂ + 2H₂O),

determine the moles of Ca(OH)₂ in the aliquot.

Calculate the molarity of OH⁻ and Ca²⁺ ions in the saturated solution.

Calculate the Ksp using the formula: Ksp = [Ca²⁺][OH⁻]².

Determination of pKa by Potentiometric Titration
This method involves monitoring the pH of a calcium hydroxide solution as a titrant is added,

allowing for the determination of its dissociation constants.

Methodology:

Calibration: Calibrate a pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).

Sample Preparation: Prepare a dilute solution of calcium hydroxide. Purge the solution with

nitrogen to remove dissolved carbon dioxide, which can interfere with the measurement.
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Titration: Place the solution in a reaction vessel with a magnetic stirrer and immerse the pH

electrode. Gradually add a standardized solution of a strong acid (e.g., 0.1 M HCl) in small

increments.

Data Collection: Record the pH value after each addition of the titrant, allowing the reading to

stabilize.

Data Analysis: Plot a titration curve of pH versus the volume of titrant added. The pKa values

correspond to the pH at the half-equivalence points. For a diprotic base like Ca(OH)₂, two

inflection points will be observed. The pKa is the pH at which half of the species has been

protonated.

Thermal Analysis by Differential Scanning Calorimetry
(DSC)
DSC is used to measure the heat flow associated with thermal transitions in a material as a

function of temperature, such as decomposition.

Workflow for DSC Analysis
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Workflow for DSC Analysis of Ca(OH)₂

Weigh a small sample of Ca(OH)₂ into a DSC pan

Seal the pan (hermetically or with a pierced lid)

Place sample and reference pans into the DSC cell

Program the DSC with a defined temperature ramp (e.g., 10°C/min)

Run the analysis under an inert atmosphere (e.g., N₂)

Analyze the resulting DSC curve for endothermic peaks

Determine onset and peak temperatures of decomposition

Click to download full resolution via product page

Caption: Workflow for the thermal analysis of calcium hydroxide using DSC.

Methodology:
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Sample Preparation: Accurately weigh a small amount of calcium hydroxide (typically 3-10

mg) into an aluminum DSC pan.

Instrument Setup: Place the sample pan and an empty reference pan into the DSC

instrument.

Thermal Program: Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled

atmosphere (e.g., nitrogen flow of 50 mL/min).

Data Acquisition: Record the heat flow as a function of temperature. The decomposition of

Ca(OH)₂ into calcium oxide (CaO) and water is an endothermic process, which will be

observed as a peak on the DSC curve.

Analysis: Determine the onset temperature and the peak temperature of the endotherm,

which correspond to the decomposition temperature.

Relevance in Drug Development and Biological
Signaling
Calcium hydroxide's biological activity is primarily attributed to its dissociation into calcium

(Ca²⁺) and hydroxyl (OH⁻) ions. The high pH (~12.4) created by the hydroxyl ions has a potent

antibacterial effect by damaging bacterial cell membranes and DNA. The calcium ions play a

crucial role in various signaling pathways related to mineralization and tissue regeneration.

Role in Biomineralization and Bone Regeneration
Calcium hydroxide is known to induce hard tissue formation and is used in applications like

apexification in dentistry and as a component in bone regeneration materials. This is achieved

through the activation of signaling pathways in mesenchymal stem cells and osteoblasts.

One of the key pathways involved is the Mitogen-Activated Protein Kinase (MAPK) signaling

cascade. Studies have shown that calcium hydroxide can promote the phosphorylation of

JNK, p38, and ERK, which are key components of the MAPK pathway. This activation leads to

enhanced cell proliferation, migration, and osteogenic differentiation, ultimately resulting in

mineralization.
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Furthermore, the release of calcium ions can activate the calcium/calmodulin pathway, which is

also implicated in osteoblast differentiation and mineralization.

MAPK Signaling Pathway in Ca(OH)₂-Induced Mineralization

Ca(OH)₂-Induced MAPK Signaling Pathway

MAPK Pathway

Cellular Response

Ca(OH)₂

JNK

activates

p38

activates

ERK

activates

Proliferation Migration Osteogenic
Differentiation

Mineralization

Click to download full resolution via product page

Caption: Role of MAPK pathway in Ca(OH)₂-induced cellular responses.

Applications in Drug Delivery
The biocompatibility and pH-responsive nature of calcium hydroxide make it a candidate for

drug delivery systems. Calcium hydroxide nanoparticles are being investigated as carriers for

the controlled release of therapeutic agents. Their ability to be encapsulated within polymers
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like PLGA allows for prolonged drug release, which is beneficial for applications such as

intracanal medicaments in endodontics. The high surface area of nanoparticles also enhances

their reactivity and potential for loading various drugs.

Conclusion
Calcium hydroxide possesses a unique set of physicochemical properties, including high

alkalinity, retrograde aqueous solubility, and the ability to promote biomineralization. A thorough

understanding of these properties, supported by robust experimental characterization, is

fundamental for its effective and safe application in research and drug development. Its role in

activating key cellular signaling pathways underscores its potential beyond a simple pH

modifier, opening avenues for its use in regenerative medicine and advanced drug delivery

systems. This guide provides the foundational knowledge required for scientists and

researchers to harness the full potential of this remarkable compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Calcium Hydroxide-induced Proliferation, Migration, Osteogenic Differentiation, and
Mineralization via the Mitogen-activated Protein Kinase Pathway in Human Dental Pulp Stem
Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

2. repositorio.bc.ufg.br [repositorio.bc.ufg.br]

3. mansapublishers.com [mansapublishers.com]

4. nanorh.com [nanorh.com]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Calcium Hydroxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10775802#physicochemical-properties-of-calcium-
hydroxide]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b10775802?utm_src=pdf-body
https://www.benchchem.com/product/b10775802?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/27395474/
https://pubmed.ncbi.nlm.nih.gov/27395474/
https://pubmed.ncbi.nlm.nih.gov/27395474/
https://repositorio.bc.ufg.br/riserver/api/core/bitstreams/5bc5c51f-f2fe-4e06-bd38-5152b8ea6c92/content
https://mansapublishers.com/index.php/jofr/article/download/1486/1146/3142
https://www.nanorh.com/product/calcium-hydroxide-nanoparticles/
https://www.researchgate.net/publication/251201330_Kinetic_Analysis_of_Thermal_Decomposition_of_CaOH_2_Formed_During_Hydration_of_Commercial_Portland_Cement_by_DSC
https://www.benchchem.com/product/b10775802#physicochemical-properties-of-calcium-hydroxide
https://www.benchchem.com/product/b10775802#physicochemical-properties-of-calcium-hydroxide
https://www.benchchem.com/product/b10775802#physicochemical-properties-of-calcium-hydroxide
https://www.benchchem.com/product/b10775802#physicochemical-properties-of-calcium-hydroxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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